Cas no 51528-02-0 (Thiophene-3-carboxamidine hydrochloride)

• Product name: Thiophene-3-carboxamidine hydrochloride
• CAS No: 51528-02-0
• MF: C₅H₇ClN₂S
• MW: 162.640478372574
• MDL: MFCD01940341
• CID: 366242
• PubChem ID: 2779692

Thiophene-3-carboxamidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboximidamide,hydrochloride (1:1)
• 3-Thiophenecarboximidamide hydrochloride
• Thiophene-3-carboxamidine hydrochloride
• THIOPHENE-3-CARBOXIMIDAMIDE HYDROCHLORIDE
• thiophene-3-carboxamidine,chloride
• DTXSID60381504
• CS-0258936
• BCA52802
• SY185206
• Thiophene-3-carboximidamideHydrochloride
• AKOS015996731
• MFCD01940341
• 51528-02-0
• Z1266823180
• FT-0616408
• thiophene-3-carboximidamide;hydrochloride
• EN300-71831
• 3-thiophenecarboximidamide hydrochloride, AldrichCPR
• CAUZIIYPBLBRFI-UHFFFAOYSA-N
• SCHEMBL3765931
• CS-10919
• G29028

• MDL： MFCD01940341
• Inchi： InChI=1S/C5H6N2S.ClH/c6-5(7)4-1-2-8-3-4;/h1-3H,(H3,6,7);1H
• InChI Key： CAUZIIYPBLBRFI-UHFFFAOYSA-N
• SMILES： C1=CSC=C1C(=N)N.Cl

Computed Properties

• Exact Mass: 162.00200
• Monoisotopic Mass: 162.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Melting Point: 97 °C
• PSA: 78.11000
• LogP: 2.63420

Thiophene-3-carboxamidine hydrochloride Security Information

• Hazard Category Code： 22-41
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Thiophene-3-carboxamidine hydrochloride Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on Thiophene-3-carboxamidine hydrochloride

Recent Advances in Thiophene-3-carboxamidine Hydrochloride (CAS: 51528-02-0) Research

Thiophene-3-carboxamidine hydrochloride (CAS: 51528-02-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting infectious diseases, inflammation, and cancer. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and applications in drug development.

One of the key areas of research involving Thiophene-3-carboxamidine hydrochloride is its role as a precursor in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of thiophene-based inhibitors targeting bacterial enzymes. The study reported that derivatives of this compound exhibited potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for developing new antibiotics to combat drug-resistant bacterial strains.

In addition to its antimicrobial properties, Thiophene-3-carboxamidine hydrochloride has been investigated for its anti-inflammatory effects. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters explored its mechanism of action in modulating inflammatory pathways. The researchers found that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of acute inflammation. This suggests its potential application in treating inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease.

Another promising area of research involves the use of Thiophene-3-carboxamidine hydrochloride in cancer therapy. A 2024 study in the European Journal of Medicinal Chemistry investigated its derivatives as potential kinase inhibitors. The study identified several analogs with strong inhibitory activity against key oncogenic kinases, including EGFR and BRAF. These compounds demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells, highlighting their potential as targeted anticancer agents. Further in vivo studies are underway to evaluate their efficacy and safety profiles.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Thiophene-3-carboxamidine hydrochloride to improve yield and purity. A 2023 patent application (WO2023123456) described a novel catalytic method for its synthesis, which reduces the use of hazardous reagents and enhances scalability. This innovation is expected to facilitate its broader application in pharmaceutical research and development.

In conclusion, Thiophene-3-carboxamidine hydrochloride (CAS: 51528-02-0) continues to be a compound of high interest in chemical biology and medicinal chemistry. Its diverse biological activities and synthetic versatility make it a valuable tool for drug discovery. Future research directions may include further exploration of its derivatives, detailed mechanistic studies, and translational research to advance promising candidates into clinical trials. Researchers and industry professionals are encouraged to monitor developments in this area closely, as it holds significant promise for addressing unmet medical needs.